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Compound of Interest

Compound Name: IV-255

Cat. No.: B10861645

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of IV-255, a selective small molecule inhibitor of the BRG1 bromodomain used in
cancer research.

While a specific Safety Data Sheet (SDS) with disposal instructions for IV-255 is not publicly
available, the following procedures are based on established best practices for the disposal of
hazardous laboratory chemicals, including those used in cancer research.[1][2][3][4][5][6][7]
Adherence to these guidelines is essential to ensure the safety of laboratory personnel and to
comply with environmental regulations.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative parameters and storage
information for 1V-255.
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Parameter Value Source

-80°C (long-term); -20°C
Storage Temperature [2]
(short-term)

] Up to 6 months at -80°C; Up to
Storage Duration [2]
1 month at -20°C

Resource Conservation and
Regulatory Framework [31[7]
Recovery Act (RCRA)

Waste Container Fill Level Do not exceed 90% capacity General Guideline

Experimental Protocol: Step-by-Step Disposal of IV-
255

The following protocol outlines the necessary steps for the safe handling and disposal of IV-255
waste, including pure compound, contaminated labware, and solutions.

1. Waste Ildentification and Segregation:

o Characterize the Waste: Determine if the IV-255 waste is a pure solid, a solution (note the
solvent), or if it contaminates other materials (e.g., pipette tips, gloves, vials).

e Segregate Waste Streams: Do not mix IV-255 waste with other chemical waste streams
unless explicitly permitted by your institution's Environmental Health and Safety (EHS)
department. Keep solid and liquid waste in separate, designated containers.[5]

2. Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling IV-255 waste, including:
o Nitrile gloves
o Safety glasses or goggles

o Alab coat
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3. Preparing Waste Containers:

o Select Appropriate Containers: Use chemically resistant, leak-proof containers with secure
screw-on caps. For liquid waste, secondary containment is recommended.[2][5]

o Label Containers Clearly: Affix a hazardous waste label to the container before adding any
waste. The label must include:

The words "Hazardous Waste"

o

The full chemical name: "IV-255"

[¢]

The concentration and solvent if it is a solution

[e]

[e]

The accumulation start date (the date the first waste is added)

o

The name of the principal investigator and the laboratory location

[¢]

The appropriate hazard pictograms (e.g., toxic)[3]
4. Waste Accumulation and Storage:
» Solid Waste (Pure 1V-255, Contaminated Labware):
o Carefully place solid IV-255 waste into the designated, labeled solid waste container.

o For contaminated items like gloves and wipes, place them in a sealed bag before putting
them into the main waste container.[2]

e Liquid Waste (IV-255 Solutions):

o Pour liquid waste carefully into the designated, labeled liquid waste container using a
funnel to prevent spills.

o Keep the container closed at all times except when adding waste.[1][2][5]

o Empty Vials:
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o Empty vials that contained IV-255 should be managed as hazardous waste unless they
are triple-rinsed. The rinsate must be collected and disposed of as hazardous liquid waste.

[5]

o Storage Location: Store waste containers in a designated satellite accumulation area within
the laboratory, away from drains and incompatible chemicals.[1]

5. Requesting Waste Pickup:

e Once the waste container is full (not exceeding 90% capacity) or the accumulation time limit
set by your institution is reached, arrange for disposal through your institution's EHS
department.

o Follow your institution's specific procedures for requesting a hazardous waste pickup.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of IV-255.
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Caption: Workflow for the proper disposal of IV-255 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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